Lodenosine

• CAS No.: 110143-10-7
• Product Name: Lodenosine
• Molecular Formula: C10H12FN5O2
• Molecular Weight: 253.23 g/mol
• IUPAC Name: [5-(6-aminopurin-9-yl)-4-fluorooxolan-2-yl]methanol
• Standard InChI: InChI=1S/C10H12FN5O2/c11-6-1-5(2-17)18-10(6)16-4-15-7-8(12)13-3-14-9(7)16/h3-6,10,17H,1-2H2,(H2,12,13,14)
• Standard InChIKey: KBEMFSMODRNJHE-JFWOZONXSA-N
• Isomeric SMILES: C1[C@H](O[C@H]([C@H]1F)N2C=NC3=C(N=CN=C32)N)CO
• SMILES: C1C(OC(C1F)N2C=NC3=C(N=CN=C32)N)CO
• Canonical SMILES: C1C(OC(C1F)N2C=NC3=C(N=CN=C32)N)CO
• Appearance: Solid powder
• Description: Lodenosine is a nucleoside reverse transcriptase inhibitor analog of adenosine. Lodenosine is a synthetic purine fluoro-dideoxyadenosine derivative that was rationally designed to have improved chemical and enzymatic stability. It has shown activity against clinical isolates and cell lines that are resistant to AZT, dideoxyinosine, and dideoxycytosine.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 2'-beta-F-ddAdo; 2'-beta-fluoro-2',3'-dideoxyadenosine; 2'-F-ara-ddA; 2'-fluoro-2',3'-dideoxyadenosine; 2'-fluoro-ara-2',3'-dideoxyadenosine; 2'-fluoro-ribo-2',3'-dideoxyadenosine; 9-(2,3-dideoxy-2-fluoro-beta-D-threo-pentofuranosyl)adenine; 9-(2,3-dideoxy-2-fluoro-beta-threo-pentofuranosyl)adenine; F-ara-ddA; F-ribo-ddA; lodenosine; NSC 613792
• Reference: 1: Bei N, Li G, Meng Z, Weng Y, Zavala M, Molina LT. Impacts of using an ensemble Kalman filter on air quality simulations along the California-Mexico border region during Cal-Mex 2010 field campaign. Sci Total Environ. 2014 Nov 15;499:141-53. doi: 10.1016/j.scitotenv.2014.07.121. PubMed PMID: 25181046.; 2: Rahman Z, MacFalls H, Jiang K, Chan KF, Kelly K, Tournas J, Stumpp OF, Bedi V, Zachary C. Fractional deep dermal ablation induces tissue tightening. Lasers Surg Med. 2009 Feb;41(2):78-86. doi: 10.1002/lsm.20715. PubMed PMID: 19226572.; 3: Katayama S, Takamatsu S, Hirose N, Izawa K, Maruyama T. Synthesis of fluorinated nucleosides. Curr Protoc Nucleic Acid Chem. 2006 Jul;Chapter 1:Unit 1.12. doi: 10.1002/0471142700.nc0112s25. PubMed PMID: 18428944.; 4: Saravanan G, Ozeki S. Magnetic field control of electron tunneling pathways in the monolayer of (ferrocenylmethyl)dodecyldimethylammonium bromide on a gold electrode. J Phys Chem B. 2008 Jan 10;112(1):3-6. PubMed PMID: 18076154.; 5: Izawa K, Takamatsu S, Katayama S, Hirose N, Kozai S, Maruyama T. An industrial process for synthesizing Lodenosine (FddA). Nucleosides Nucleotides Nucleic Acids. 2003 May-Aug;22(5-8):507-17. PubMed PMID: 14565226.; 6: Maruyama T, Kozai S, Takamatsu S, Izawa K. Introduction of a benzoyl group onto 6-chloropurine riboside in aqueous solution and its application to the synthesis of nucleoside derivatives. Nucleic Acids Symp Ser. 2000;(44):103-4. PubMed PMID: 12903289.; 7: Mendoza-Dominguez A, Russell AG. Emission strength validation using four-dimensional data assimilation: application to primary aerosol and precursors to ozone and secondary aerosol. J Air Waste Manag Assoc. 2001 Nov;51(11):1538-50. PubMed PMID: 11720101.; 8: Takamatsu S, Maruyama T, Katayama S, Hirose N, Naito M, Izawa K. Synthesis of 9-(2,3-dideoxy-2-fluoro-beta-D-threo-pentofuranosyl)adenine (FddA) via a purine 3'-deoxynucleoside. J Org Chem. 2001 Nov 2;66(22):7469-77. PubMed PMID: 11681963.; 9: Luy B, Barchi JJ Jr, Marino JP. S(3)E-E.COSY methods for the measurement of (19)F associated scalar and dipolar coupling constants. J Magn Reson. 2001 Sep;152(1):179-84. PubMed PMID: 11531377.; 10: Antiretroviral update from the Interscience Conference on Antimicrobial Agents and Chemotherapy. Newsline People AIDS Coalit N Y. 1998 Dec:16-8. PubMed PMID: 11367083.; 11: Death halts study. Posit Aware. 2000 Jan-Feb;11(1):23. PubMed PMID: 11366339.; 12: Gallant JE. New antiretroviral agents. Hopkins HIV Rep. 1999 Mar;11(2):3, 12. PubMed PMID: 11366248.; 13: Hanna L. FddA: antiretroviral in development. BETA. 1998 Oct:7-8. PubMed PMID: 11365997.; 14: Srinivas NR, Shyu WC. Single dose and multiple dose pharmacokinetics of 2'-fluoro-2',3'-dideoxyadenosine and 2'-fluoro-2',3'-dideoxyinosine, anti-HIV agents, in rats. Eur J Drug Metab Pharmacokinet. 1999 Oct-Dec;24(4):329-34. PubMed PMID: 10892896.; 15: Ueno T, Mitsuya H. Comparative enzymatic study of HIV-1 reverse transcriptase resistant to 2',3'-dideoxynucleotide analogs using the single-nucleotide incorporation assay. Biochemistry. 1997 Feb 4;36(5):1092-9. PubMed PMID: 9033399.; 16: Ruxrungtham K, Boone E, Ford H Jr, Driscoll JS, Davey RT Jr, Lane HC. Potent activity of 2'-beta-fluoro-2',3'-dideoxyadenosine against human immunodeficiency virus type 1 infection in hu-PBL-SCID mice. Antimicrob Agents Chemother. 1996 Oct;40(10):2369-74. PubMed PMID: 8891146; PubMed Central PMCID: PMC163536.; 17: Campbell DA, Shah VR, Srinivas NR, Shyu WC. High-performance liquid chromatographic analysis of 2'-fluoro-2',3'-dideoxyadenosine and 2'-fluoro-2',3'-dideoxyinosine in dog plasma and urine. J Pharm Sci. 1996 Aug;85(8):890-2. PubMed PMID: 8863284.; 18: Benveniste P, Zhu W, Cohen A. Interference with thymocyte differentiation by an inhibitor of S-adenosylhomocysteine hydrolase. J Immunol. 1995 Jul 15;155(2):536-44. PubMed PMID: 7608534.; 19: Comereski CR, Kelly WA, Davidson TJ, Warner WA, Hopper LD, Oleson FB. Acute cardiotoxicity of nucleoside analogs FddA and FddI in rats. Fundam Appl Toxicol. 1993 Apr;20(3):360-4. PubMed PMID: 8504910.
• PubChem Compound: 356786
• Last Modified: Nov 11 2021